Cas no 740736-19-0 (1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-)

1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- structure
740736-19-0 structure
Product Name:1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
CAS No:740736-19-0
MF:C7H11N3O2
MW:169.181141138077
CID:560048
PubChem ID:45082686
Update Time:2025-04-19

1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (aS)-
    • 1H-Pyrazole-1-propanoicacid, a-amino-, methyl ester, (S)- (9CI)
    • 1H-Pyrazole-1-propanoicacid,alpha-amino-,methylester,(S)-(9CI)
    • methyl (2S)-2-amino-3-pyrazol-1-ylpropanoate
    • SCHEMBL5225713
    • 740736-19-0
    • (S)-Methyl 2-amino-3-(1H-pyrazol-1-yl)propanoate
    • Inchi: 1S/C7H11N3O2/c1-12-7(11)6(8)5-10-4-2-3-9-10/h2-4,6H,5,8H2,1H3/t6-/m0/s1
    • InChI Key: CBKIBRUHOBWZGS-LURJTMIESA-N
    • SMILES: O(C)C([C@H](CN1C=CC=N1)N)=O

Computed Properties

  • Exact Mass: 169.085
  • Monoisotopic Mass: 169.085
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1A^2
  • XLogP3: -0.8
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd